5-Cyclopropoxy-2,3-diiodopyridine

• Molecular Formula: C8H7I2NO
• Molecular Weight: 386.96 g/mol
• IUPAC Name: 5-cyclopropyloxy-2,3-diiodopyridine
• InChI: InChI=1S/C8H7I2NO/c9-7-3-6(4-11-8(7)10)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: LJJJZMQCPLWALF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)I)I

Description

5-Cyclopropoxy-2,3-diiodopyridine is a halogenated pyridine derivative featuring a cyclopropoxy group at position 5 and iodine atoms at positions 2 and 3. Its molecular formula is C₈H₇I₂NO, with a molecular weight of 386.8 g/mol. The compound’s unique structure combines steric bulk (from the cyclopropane ring) and electronic effects (from the electron-withdrawing iodines and electron-donating ether oxygen).

Preparation Methods

Synthetic Routes and Reaction Conditions

The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropanol or a cyclopropyl halide under basic conditions .

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-2,3-diiodopyridine may involve large-scale halogenation and substitution reactions using automated reactors and continuous flow systems. These methods ensure high yield and purity of the compound while minimizing the production of by-products .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2,3-diiodopyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can remove the iodine atoms, leading to the formation of less substituted pyridine derivatives.

Substitution: The iodine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can replace the iodine atoms under basic conditions.

Major Products Formed

The major products formed from these reactions include pyridine N-oxides, deiodinated pyridine derivatives, and various substituted pyridines depending on the nucleophile used .

Scientific Research Applications

5-Cyclopropoxy-2,3-diiodopyridine has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands due to its ability to interact with biological macromolecules.

Medicine: It is explored for its potential use in drug development, particularly in the design of anti-cancer and anti-inflammatory agents.

Industry: The compound is used in the production of agrochemicals and specialty chemicals

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2,3-diiodopyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group and iodine atoms play a crucial role in binding to these targets, modulating their activity. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Compounds for Comparison:

5-Bromo-2,3-diiodopyridine

5-Methoxy-2,3-diiodopyridine (hypothetical, based on common analogs)

Data Table: Structural and Functional Properties

Property	5-Cyclopropoxy-2,3-diiodopyridine	5-Bromo-2,3-diiodopyridine	5-Methoxy-2,3-diiodopyridine
Substituent (Position 5)	Cyclopropoxy (C₃H₅O)	Bromine (Br)	Methoxy (OCH₃)
Molecular Weight (g/mol)	386.8	410.7	340.9
Purity (Commercial)	Not Reported	>98%	Not Reported
Steric Bulk	High (strained cyclopropane)	Low	Moderate
Electronic Effects	Electron-donating (ether)	Electron-withdrawing (Br)	Electron-donating (OCH₃)
Reactivity	Susceptible to ring-opening	Cross-coupling (e.g., Suzuki)	Stable under mild conditions
Applications	Drug design, catalysis	Research reagents	Hypothetical: OLED materials

Detailed Analysis

Steric and Electronic Effects

• 5-Cyclopropoxy-2,3-diiodopyridine : The cyclopropoxy group introduces significant steric hindrance and ring strain, which may enhance reactivity in ring-opening reactions or stabilize specific conformations in drug-target interactions. The ether oxygen donates electrons, counterbalancing the electron-withdrawing iodines.
• 5-Bromo-2,3-diiodopyridine : Bromine’s electronegativity and moderate size make it a versatile leaving group for cross-coupling reactions (e.g., Suzuki-Miyaura). Its lower steric bulk allows easier access to catalytic sites in metal-mediated reactions .
• 5-Methoxy-2,3-diiodopyridine : Methoxy groups are smaller and less strained than cyclopropoxy, offering stability while still donating electrons. This could make it suitable for applications requiring prolonged shelf-life or photophysical stability.

Reactivity and Stability

• The strained cyclopropane ring in 5-cyclopropoxy-2,3-diiodopyridine increases susceptibility to acid- or base-catalyzed ring-opening, limiting its utility in harsh reaction conditions. In contrast, 5-bromo-2,3-diiodopyridine’s bromine substituent facilitates reliable participation in palladium-catalyzed cross-couplings, as evidenced by its commercial availability for research .
• Methoxy-substituted analogs are generally stable but lack the unique reactivity of cyclopropoxy or bromo derivatives.